![molecular formula C9H11ClFNO5S B6179322 (2S)-2-amino-3-{4-[(fluorosulfonyl)oxy]phenyl}propanoic acid hydrochloride CAS No. 2227199-79-1](/img/no-structure.png)
(2S)-2-amino-3-{4-[(fluorosulfonyl)oxy]phenyl}propanoic acid hydrochloride
Description
Synthesis Analysis
The synthesis of a similar compound, 4-((fluorosulfonyl)oxy)benzoic acid, involves the use of 4-hydroxybenzoic acid and [4-(acetylamino)phenyl]imidodisulfuryl difluoride . Fluorosulfonyl radicals have been used in the synthesis of sulfonyl fluorides, which have applications in organic synthesis, chemical biology, drug discovery, and materials science .Scientific Research Applications
Organic Synthesis
The compound is used in organic synthesis, particularly in the production of sulfonyl fluorides . The fluorosulfonyl group in the compound acts as a radical, which is a concise and efficient approach for producing sulfonyl fluorides .
Chemical Biology
In the field of chemical biology, the compound has found widespread applications . The fluorosulfonyl group can be used to modify biological molecules, providing a way to study their function in a biological context .
Drug Discovery
The compound plays a significant role in drug discovery . It can be used to create a variety of pharmaceutical compounds, contributing to the development of new drugs .
Materials Science
In materials science, the compound is used in the synthesis of materials with unique properties . The fluorosulfonyl group can be used to modify the properties of materials, leading to the development of new materials with improved performance .
Pharmaceutical Research
“(2S)-2-amino-3-{4-[(fluorosulfonyl)oxy]phenyl}propanoic acid hydrochloride” is a pharmaceutical secondary standard . It is used in pharmaceutical release testing, providing a convenient and cost-effective alternative to the preparation of in-house working standards .
Quality Control Testing
The compound is used in quality control testing in the pharmaceutical industry . It serves as a certified reference material, suitable for use in several analytical applications including pharma release testing, pharma method development for qualitative and quantitative analyses .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-amino-3-{4-[(fluorosulfonyl)oxy]phenyl}propanoic acid hydrochloride involves the protection of the carboxylic acid group, followed by the introduction of the fluorosulfonyl group, and then the deprotection of the carboxylic acid group. The amino acid proline will be used as the starting material, and the final product will be obtained as the hydrochloride salt.", "Starting Materials": [ "Proline", "Methanol", "Sulfuryl chloride", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether" ], "Reaction": [ "Proline is protected as its methyl ester using methanol and sulfuric acid.", "The methyl ester is treated with sulfuryl chloride to introduce the fluorosulfonyl group.", "The resulting intermediate is treated with sodium hydroxide to remove the methyl ester protecting group and reveal the carboxylic acid group.", "The carboxylic acid group is then converted to the hydrochloride salt using hydrochloric acid and diethyl ether." ] } | |
CAS RN |
2227199-79-1 |
Product Name |
(2S)-2-amino-3-{4-[(fluorosulfonyl)oxy]phenyl}propanoic acid hydrochloride |
Molecular Formula |
C9H11ClFNO5S |
Molecular Weight |
299.7 |
Purity |
95 |
Origin of Product |
United States |
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